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Compound of Interest

Compound Name: Bromazolam-d5

Cat. No.: B10829101 Get Quote

An In-depth Technical Guide to the Safety of Bromazolam-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and technical data

for Bromazolam-d5. The information is compiled from safety data sheets and technical product

information to ensure researchers can handle this compound safely and effectively in a

laboratory setting. Bromazolam-d5 is an isotopically labeled analog of Bromazolam, primarily

used as an internal standard for the quantification of Bromazolam in various matrices using gas

chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1][2][3] As a

deuterated compound, its chemical and biological properties are nearly identical to the parent

compound, making it an ideal internal standard for isotope dilution mass spectrometry.[4]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Bromazolam-d5 are essential for its

proper handling and use in experimental settings.
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Property Value Citations

Formal Name

8-bromo-1-methyl-6-phenyl-d5-

4H-[1][2][5]triazolo[4,3-a][2]

[5]benzodiazepine

[1][2]

Molecular Formula C₁₇H₈D₅BrN₄ [1][2]

Formula Weight 358.2 g/mol (or 358.3 g/mol ) [1][2][3]

Purity
≥98% (Bromazolam); ≥99%

deuterated forms (d₁-d₅)
[1][3]

Appearance Crystalline solid [3]

UV/Vis. λmax 225 nm [1][3]

Solubility

DMF: 30 mg/mL; DMSO: 20

mg/mL; Ethanol: 10 mg/mL;

DMF:PBS (pH 7.2) (1:1): 0.5

mg/mL

[1]

SMILES

CC1=NN=C(N1C2=CC=C(Br)

C=C23)CN=C3C4=C([2H])C([2

H])=C([2H])C([2H])=C4[2H]

[1][2]

InChI Key
KCEIOBKDDQAYCM-

VIQYUKPQSA-N
[1][2]

Hazard Identification and Classification
Bromazolam-d5, particularly when supplied in a methanol solution, presents several significant

hazards that require strict adherence to safety protocols.[5] The classification below is based

on the Globally Harmonized System (GHS) for a solution in methanol.[5]
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Hazard Class Category Hazard Statement GHS Pictogram

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

GHS02 (Flame)

Acute Toxicity (Oral) 3
H301: Toxic if

swallowed

GHS06 (Skull and

crossbones)

Acute Toxicity

(Dermal)
3

H311: Toxic in contact

with skin

GHS06 (Skull and

crossbones)

Acute Toxicity

(Inhalation)
3 H331: Toxic if inhaled

GHS06 (Skull

andcrossbones)

Specific Target Organ

Toxicity (Single

Exposure)

1

H370: Causes

damage to the central

nervous system and

visual organs

GHS08 (Health

hazard)

NFPA and HMIS Ratings (for solution in Methanol):[5]

NFPA: Health = 2, Fire = 3, Reactivity = 0

HMIS: Health = *2, Fire = 3, Reactivity = 0

Toxicological Information
The toxicological profile is largely determined by the methanol solvent.[5] The parent

compound, Bromazolam, is a benzodiazepine, a class of central nervous system depressants.

[6] Occupational exposure to small amounts of potent pharmacologically active materials may

cause physiological effects.[7]
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Effect Observation Citations

Primary Irritant Effect
Skin: No irritant effect. Eye: No

irritating effect.
[5]

Sensitization No sensitizing effects known. [5]

Carcinogenicity (IARC)
None of the ingredients is

listed.
[5]

Additional Information

The product is classified as

toxic based on internal

calculation methods for

preparations.

[5]

Experimental Protocols and Workflows
General Protocol for Quantification of Bromazolam
using Bromazolam-d5 as an Internal Standard by LC-MS
Bromazolam-d5 is intended for use as an internal standard for the precise quantification of

Bromazolam.[3][4] The following protocol is a generalized workflow for this application.

Methodology:

Standard Curve Preparation: Prepare a series of calibration standards by spiking a blank

matrix (e.g., plasma, urine) with known concentrations of unlabeled Bromazolam.

Internal Standard Spiking: Add a fixed, known concentration of Bromazolam-d5 to all

calibration standards, quality control samples, and unknown samples. The accuracy of the

sample weight in the vial is typically between 5% over and 2% under the amount shown; for

higher precision, the deuterated standard should be quantitated against a more precisely

weighed unlabeled standard.[3]

Sample Preparation (Protein Precipitation): For biological samples, perform a protein

precipitation by adding a solvent like acetonitrile. Vortex the mixture and then centrifuge to

pellet the precipitated proteins.
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Extraction and Concentration: Transfer the supernatant to a new tube and evaporate to

dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for

injection.

LC-MS Analysis: Inject the reconstituted sample into an LC-MS system. The

chromatographic method should be optimized to separate Bromazolam from other matrix

components. The mass spectrometer is operated in a mode (e.g., Multiple Reaction

Monitoring, MRM) to detect specific mass transitions for both Bromazolam and the

Bromazolam-d5 internal standard.

Data Analysis: Construct the calibration curve by plotting the peak area ratio (Bromazolam /

Bromazolam-d5) against the concentration of the calibration standards. Determine the

concentration of Bromazolam in the unknown samples by interpolating their peak area ratios

from the standard curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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